![molecular formula C27H20FN3O3S B2765161 1-((4-fluorobenzyl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 868678-62-0](/img/structure/B2765161.png)
1-((4-fluorobenzyl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
1-((4-fluorobenzyl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C27H20FN3O3S and its molecular weight is 485.53. The purity is usually 95%.
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Scientific Research Applications
Orexin Receptor Antagonism and Binge Eating
One study investigated the effects of selective orexin receptor antagonists, including compounds with similar structures, on compulsive food consumption in a model of binge eating in female rats. The research highlighted the role of orexin-1 receptor mechanisms in binge eating, suggesting that selective antagonism at this receptor could represent a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).
HIV Integrase Inhibition
Another study focused on the metabolism and disposition of potent HIV integrase inhibitors, using 19F-nuclear magnetic resonance (NMR) spectroscopy. Although it discusses different compounds, the research underscores the importance of understanding the metabolic fate and excretion of fluorine-containing pharmaceuticals, which is relevant for the evaluation of similar fluorinated compounds (Monteagudo et al., 2007).
Antimicrobial Activity of Thiazole Derivatives
Research on thiazole-aminopiperidine hybrid analogues designed as novel Mycobacterium tuberculosis GyrB inhibitors provides insights into the antimicrobial potential of thiazole-containing compounds. This study identifies compounds with significant in vitro activity against Mycobacterium tuberculosis, highlighting the therapeutic promise of thiazole derivatives in treating infectious diseases (Jeankumar et al., 2013).
Antimicrobial and Antifungal Properties
Further research into fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs. This study synthesized new derivatives and evaluated their antimicrobial screening against various bacterial and fungal strains, emphasizing the role of fluorine atoms in enhancing antimicrobial activity (Desai et al., 2013).
Properties
IUPAC Name |
1-[(4-fluorophenyl)methoxy]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20FN3O3S/c1-17-4-13-23-24(15-17)35-26(30-23)19-7-11-21(12-8-19)29-25(32)22-3-2-14-31(27(22)33)34-16-18-5-9-20(28)10-6-18/h2-15H,16H2,1H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQPLOJVXBAJHBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC=CN(C4=O)OCC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.